BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of Sudan II-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan II-d6

Cat. No.: B6594343

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data for Sudan II-d6, a deuterated
analog of the fat-soluble dye Sudan II. The information presented is essential for the safe
handling, storage, and disposal of this compound in a laboratory setting. The data herein is
primarily based on the non-deuterated form, Sudan I, as specific safety data for the deuterated
version is not readily available. It is a standard and prudent practice in chemical safety to
assume that isotopic labeling with deuterium does not significantly alter the chemical's
hazardous properties.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Sudan Il is provided below. This data
is critical for understanding the behavior of the compound under various laboratory conditions.
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Property Value References

Molecular Formula Ci1sH16N20 [1112][3]

Molecular Weight 276.33 g/mol [11[2][3]

Appearance Red-brown to Bordeaux (4]
crystals/powder

Melting Point 156 - 158 °C [31141[5]

Boiling Point 429.6 £ 55.0 °C at 760 mmHg [6]

Flash Point 213.6+31.5°C [6]

N Insoluble in water. Soluble in
Solubility [1][7]
DMSO (30 mg/mL).

Vapor Pressure 0.0 £ 1.0 mmHg at 25 °C [6]

Density 1.1+0.1 g/cm3 [6]

Toxicological Information

The toxicological properties of Sudan Il have not been fully investigated[1]. However, available
data suggests that caution should be exercised when handling this compound.
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Endpoint Data References
Acute Toxicity Not classified as acutely toxic. [8]
) ] o Causes skin irritation. May
Skin Corrosion/Irritation ) ) ) [819]
cause an allergic skin reaction.
Serious Eye Damage/Irritation Causes serious eye irritation. [8]
Respiratory or Skin ) o
o May cause skin sensitization. [1][9]
Sensitization
o Suspected of causing genetic
Germ Cell Mutagenicity [4]
defects.
IARC Group 3: Not classifiable
Carcinogenicity as to its carcinogenicity to [10][11]
humans.
May cause adverse
Reproductive Toxicity reproductive effects based on [1][10]

animal studies.

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[8]

Specific Target Organ Toxicity
(Repeated Exposure)

Not classified as a specific
target organ toxicant (repeated

exposure).

[8]

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is paramount when working with Sudan 1I-d6. The

following are general guidelines for handling this chemical in a laboratory setting.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166[1][10].
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o Skin Protection: Wear appropriate protective gloves to prevent skin exposure[1]. The glove
material must be impermeable and resistant to the product[5]. Also, wear appropriate
protective clothing to prevent skin exposure[1].

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator[4]. Follow OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149[1][4].

Engineering Controls

e Use in a well-ventilated area. Provide appropriate exhaust ventilation at places where dust is
formed to keep airborne concentrations low[1][5].

General Hygiene
» Wash hands thoroughly after handling[10].

¢ Avoid contact with eyes, skin, and clothing[10].
e Do not eat, drink, or smoke when using this product.

o Keep away from foodstuffs, beverages, and feed[5].

Storage

» Store in a cool, dry, well-ventilated area away from incompatible substances[1][10].
» Keep the container tightly closed when not in use[1][10].
o Store locked up[4].

Emergency Procedures
First-Aid Measures

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Get medical aid immediately[1].
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e In Case of Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes|[1].

e In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical aid immediately[1].

« |If Swallowed: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately[1].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or
chemical foam[4].

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion[1][10]. Hazardous decomposition products include nitrogen
oxides, carbon monoxide, and carbon dioxide[10].

» Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear[1][10].

Spill and Disposal Procedures
Accidental Release Measures

In the event of a spill, follow the workflow outlined below.
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Click to download full resolution via product page

Caption: Workflow for handling a Sudan 1I-d6 spill.
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Waste Disposal

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.

o Dispose of contents/container to an approved waste disposal plant[4].

o Consult state and local hazardous waste regulations to ensure complete and accurate
classification.

Conclusion

While Sudan 1I-d6 is a valuable tool in research and development, it is imperative that it is
handled with the utmost care, adhering to the safety guidelines outlined in this document. The
provided information, based on the properties of Sudan Il, serves as a comprehensive resource
to ensure the safety of all laboratory personnel. Always consult the most recent and specific
Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]

. Sudan Il | C18H16N20 | CID 18386 - PubChem [pubchem.ncbi.nim.nih.gov]
. Sudan Il - Wikipedia [en.wikipedia.org]

. fishersci.com [fishersci.com]

. hpc-standards.com [hpc-standards.com]

. Sudan Il | CAS#:3118-97-6 | Chemsrc [chemsrc.com]

. selleckchem.com [selleckchem.com]

. carlroth.com [carlroth.com]

°
© 0] ~ (o)) &) EaN w N -

. SUDAN Il Safety Data Sheets(SDS) lookchem [lookchem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC190150250&productDescription=SUDAN+II+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b6594343?utm_src=pdf-body
https://www.benchchem.com/product/b6594343?utm_src=pdf-custom-synthesis
https://nmu-mi.safecollegessds.com/document/repo/731d7f30-b858-11da-bc22-f8c243af2369
https://pubchem.ncbi.nlm.nih.gov/compound/Sudan-II
https://en.wikipedia.org/wiki/Sudan_II
https://www.fishersci.com/store/msds?partNumber=AC190150250&productDescription=SUDAN+II+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/SudanII.htm
https://www.chemsrc.com/en/cas/3118-97-6_750850.html
https://www.selleckchem.com/products/sudan-ii.html
https://www.carlroth.com/medias/SDB-7732-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg2MDJ8YXBwbGljYXRpb24vcGRmfGFHRXhMMmd6Tnk4NU1UYzVOREU1TmpBM01EY3dMMU5FUWw4M056TXlYMGxGWDBWT0xuQmtaZ3w4YTU4MTViMjEzZjYxYTBkMDZkOTI4ZTI4ZTgyOTFjMjNiOTVhNDViNTQzYTNiMTNhMzM1NDg3YTM4ZWJhZjMw
https://www.lookchem.com/sds3118-97-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 10. ucplchem.com [ucplchem.com]
e 11. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Sudan II-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6594343#safety-data-sheet-sds-for-sudan-ii-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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